Cas no 1337031-89-6 (2-methyl-4-(piperidin-3-yl)methylpyridine)

• Product Name: 2-methyl-4-(piperidin-3-yl)methylpyridine
• CAS No: 1337031-89-6
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6268251
• PubChem ID: 129982664
• Update Time: 2025-06-09

2-methyl-4-(piperidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(piperidin-3-yl)methylpyridine
• 1337031-89-6
• 2-methyl-4-[(piperidin-3-yl)methyl]pyridine
• EN300-1844764
• SCHEMBL21358981

• Inchi： 1S/C12H18N2/c1-10-7-11(4-6-14-10)8-12-3-2-5-13-9-12/h4,6-7,12-13H,2-3,5,8-9H2,1H3
• InChI Key： AWIHMLFCQUUTKQ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=CN=C(C)C=2)C1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-methyl-4-(piperidin-3-yl)methylpyridine

Introduction to 2-Methyl-4-(piperidin-3-yl)methylpyridine (CAS No. 1337031-89-6)

2-Methyl-4-(piperidin-3-yl)methylpyridine (CAS No. 1337031-89-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) disorders.

The chemical structure of 2-methyl-4-(piperidin-3-yl)methylpyridine consists of a pyridine ring substituted with a methyl group at the 2-position and a piperidine moiety attached via a methyl group at the 4-position. This arrangement confers specific pharmacological properties that make it an attractive candidate for drug development. The piperidine ring, in particular, is known for its ability to interact with various receptors and enzymes, contributing to the compound's biological activity.

Recent studies have highlighted the potential of 2-methyl-4-(piperidin-3-yl)methylpyridine as a modulator of nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in cognitive function and are implicated in several neurological disorders, including Alzheimer's disease and schizophrenia. Preclinical research has demonstrated that this compound can enhance cognitive performance and improve memory retention in animal models, suggesting its therapeutic potential in treating cognitive impairments.

In addition to its effects on nAChRs, 2-methyl-4-(piperidin-3-yl)methylpyridine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammatory responses are of great interest. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory conditions.

The pharmacokinetic profile of 2-methyl-4-(piperidin-3-yl)methylpyridine has been extensively studied to ensure its suitability for clinical use. Research has demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has good bioavailability. It also shows low toxicity and minimal side effects, which are critical factors for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-4-(piperidin-3-yl)methylpyridine in human subjects. Early results from phase I trials have been promising, with no significant adverse events reported. These findings have paved the way for further clinical investigations to explore its therapeutic potential in more detail.

Beyond its therapeutic applications, 2-methyl-4-(piperidin-3-yl)methylpyridine has also been studied for its potential use as a research tool. Its ability to selectively modulate specific receptor subtypes makes it valuable for investigating the roles of these receptors in various physiological processes. This has important implications for understanding disease mechanisms and developing new therapeutic strategies.

In conclusion, 2-methyl-4-(piperidin-3-yl)methylpyridine (CAS No. 1337031-89-6) is a promising compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.